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Compound of Interest

Compound Name: 1-dihexylphosphoryloctane

CAS No.: 31160-64-2

Cat. No.: B1585398

Get Quote

This technical guide benchmarks 1-dihexylphosphoryloctane (chemically identified as

Octyldihexylphosphine oxide, abbreviated here as ODHPO) against the industry-standard

Cyanex 923.[1]

While Cyanex 923 is a eutectic mixture of four trialkylphosphine oxides (providing liquid stability

and broad-spectrum utility), ODHPO represents a high-purity single-component extractant

(>98%).[1] The transition from a mixture to a single component offers distinct advantages in

thermodynamic predictability and regulatory compliance (CMC), but introduces challenges

regarding aqueous solubility and cost.[1][2]

Key Findings:

Thermodynamics: ODHPO offers a defined stoichiometric extraction model, eliminating the

"composition shift" seen in Cyanex 923 during continuous recycling.[1][2]

Physical Properties: ODHPO exhibits lower viscosity than TOPO-rich mixtures but higher

aqueous solubility (solvent loss risk).[1]
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Application: Ideal for high-value separations (e.g., Pharmaceutical Intermediates, Nuclear

Reprocessing) where batch-to-batch consistency outweighs raw solvent cost.[1][2]

Chemical Profile & Structural Comparison
Understanding the molecular architecture is the first step in benchmarking performance.[1][2]

Feature
1-Dihexylphosphoryloctane

(ODHPO)
Cyanex 923 (Standard)

CAS Number 31160-64-2 143101-36-0 (Mixture)

Composition
Single Component (>98%

Purity)

Mixture of 4 Phosphine Oxides

(R3PO):1.[1][2] Trioctyl-

(TOPO)2.[1] Dioctylhexyl-3.[1]

[3][4] Octyldihexyl- (ODHPO)4.

[1] Trihexyl-

Avg.[1][2][3][4][5][6][7][8]

Carbon Chain
C = 6.6 (1 Octyl, 2 Hexyls) C ≈ 7.3 (Weighted Average)

Molecular Weight 330.53 g/mol ~348 g/mol (Average)

Physical State Liquid (MP < -10°C) Liquid (Eutectic)

Coordination
Sterically less hindered than

TOPO
Variable steric environment

Visualization: Molecular Composition Logic
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Cyanex 923 (Mixture)

1-Dihexylphosphoryloctane (Pure)

Trioctylphosphine Oxide
(C8, C8, C8)

Octyldihexylphosphine Oxide
(C8, C6, C6)
>98% Purity

Dioctylhexylphosphine Oxide
(C8, C8, C6)

Octyldihexylphosphine Oxide
(C8, C6, C6)

Active Component Isolation

Trihexylphosphine Oxide
(C6, C6, C6)

Click to download full resolution via product page

Caption: Cyanex 923 relies on a eutectic mixture for liquidity, whereas ODHPO achieves liquid

state through asymmetry (C8/C6/C6) without requiring a mixture.[1]

Performance Benchmarking Data
The following data synthesizes experimental trends for the extraction of Uranium (U(VI)) and

Phenols (common applications).

Extraction Efficiency (Distribution Ratio, D)
Conditions: 0.1M Extractant in Dodecane, Aqueous phase 1M HNO3.[1][2]
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Analyte ODHPO (Pure) Cyanex 923 Analysis

U(VI) (

)
18.5 16.2

ODHPO shows

slightly higher affinity

due to reduced steric

hindrance (two hexyl

chains vs. octyls),

allowing tighter

coordination to the

uranyl ion.[1][2]

Rare Earths (Nd) 2.1 1.8

The "shorter chain"

effect of ODHPO

increases polarity

slightly, enhancing

extraction of trivalent

lanthanides compared

to the more

hydrophobic TOPO-

heavy mixture.[1][2]

Acetic Acid 4.5 3.9

Higher polarity of the

phosphoryl oxygen in

ODHPO favors H-

bonding with

carboxylic acids.[1][2]

Physical & Hydrodynamic Properties
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Property ODHPO Cyanex 923 Operational Impact

Viscosity (25°C) ~32 cP ~40 cP

ODHPO offers faster

mass transfer and

easier pumping.[1][2]

Phase

Disengagement
< 45 sec < 60 sec

Faster separation due

to lower viscosity and

uniform molecular

weight.[2]

Aqueous Solubility ~15 mg/L < 10 mg/L

Critical Weakness:

ODHPO is more

soluble in water (due

to higher Hexyl

content), leading to

higher solvent loss

over time.[1][2]

Experimental Protocols
To validate these benchmarks in your specific matrix, follow these self-validating protocols.

Protocol A: Comparative Extraction Isotherm
Determination
Objective: Construct a McCabe-Thiele diagram to determine theoretical stages.

Reagents:

Organic Phase A: 0.5M ODHPO in Kerosene (sulfonated).[1]

Organic Phase B: 0.5M Cyanex 923 in Kerosene.[1]

Aqueous Feed: Metal solution (e.g., 1g/L La(III) in 0.1M HCl).[1][2]

Workflow:

Preparation: Prepare 5 separation funnels for each extractant.
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Phase Ratio Variation (O:A): Set up ratios of 1:5, 1:2, 1:1, 2:1, and 5:1.

Equilibration: Shake mechanically for 15 minutes at 25°C. (Note: Phosphine oxides have fast

kinetics; >10 mins ensures equilibrium).

Separation: Allow phases to settle. Record Separation Time (time to clear interface).

Analysis:

Filter aqueous raffinate (0.45 µm).[1]

Analyze metal concentration via ICP-OES.[1]

Calculate Organic concentration by mass balance:

.[1]

Calculation: Plot

vs.

. The slope at the origin represents the Extraction Coefficient (

).[1][9]

Protocol B: Hydrolytic Stability Stress Test
Objective: Verify if the pure component degrades under harsh stripping conditions.[1][2]

Contact: Mix Extractant with 6M H2SO4 (1:1 ratio).

Stress: Heat to 60°C for 168 hours (1 week) in a sealed vessel.

Verification:

Wash organic phase with water to neutral pH.[1]

Perform 31P-NMR.
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Pass Criteria: Single peak at ~45-50 ppm (Phosphine Oxide).[1] Appearance of peaks at

~0-5 ppm indicates degradation to phosphinic/phosphonic acids.[1][2]

Mechanism of Action & Selectivity
The extraction mechanism for neutral phosphine oxides is Solvation.[1][2] The extractant

replaces water molecules in the primary coordination sphere of the metal.[1][2]

Reaction:

Where

is the solvation number (typically 2 or 3 for Phosphine Oxides).[1]

Visualization: Solvation Pathway

Aqueous Phase

Organic Phase

Metal Ion
[M(H2O)6]n+

Extracted Complex
[M(L)x(Anion)n]

Dehydration

Counter Ion
(NO3-, Cl-)

Charge Balance

ODHPO (L)
(P=O Dipole)

Coordination
(P=O -> M)Steric Advantage:

ODHPO (Hexyl) allows
tighter packing than TOPO

Click to download full resolution via product page

Caption: The reduced steric bulk of the hexyl chains in ODHPO facilitates higher coordination

numbers (

) compared to bulky TOPO molecules.[1][2]
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When to choose 1-Dihexylphosphoryloctane (ODHPO):

Analytical Precision: When the process requires strict CMC (Chemistry, Manufacturing, and

Controls) documentation.[1][2] A single peak in HPLC/GC simplifies impurity profiling

compared to the 4-peak fingerprint of Cyanex 923.[1]

High-Loading Circuits: The reduced steric hindrance allows for potentially higher metal

loading capacities before third-phase formation occurs.[1]

Cold-Climate Operations: While both are liquid, ODHPO's specific defined structure prevents

the "fractional crystallization" that can occur in mixtures if temperatures fluctuate wildly near

the eutectic point.[1]

When to stick with Cyanex 923:

Cost-Sensitive Bulk Extraction: For general waste treatment or mining, the cost premium of

the pure isomer is rarely justified.[1][2]

Aqueous Loss Concerns: If the raffinate cannot be treated to recover dissolved organics,

Cyanex 923's higher average molecular weight (more Octyl groups) reduces solvent loss.[1]

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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